BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Understanding the Molecular
Landscape of Decyl Sulfide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Decyl sulfide
CAS No.: 693-83-4
Cat. No.: B1670035
Get Quote
. J

Decyl sulfide, also known as di-n-decyl sulfide or 1,1'-thiobis(decane), is a dialkyl sulfide with
the chemical formula Cz0H42S.[1][2][3] Its structure consists of a central sulfur atom bonded to
two ten-carbon alkyl chains (decyl groups). This simple, symmetrical structure belies a range of
chemical behaviors and physical properties that are of interest in various fields of chemical
research. The long, nonpolar alkyl chains dominate its physical properties, rendering it a
lipophilic, water-insoluble compound, while the sulfur atom provides a site for specific chemical
reactivity.

Physicochemical Properties: A Quantitative
Overview

The physical characteristics of decyl sulfide are crucial for its handling, purification, and use in
experimental setups. These properties are a direct consequence of its molecular structure and
are summarized in the table below.
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Property Value Source
CAS Number 693-83-4 [11[2][3][41[5]
Molecular Formula C20Ha2S [L12][3][4][5]
Molecular Weight 314.61 g/mol [11[3]

White to light yellow crystalline
Appearance [6]
powder or flakes

Melting Point 22-23°C [5]
Boiling Point 206 °C at 8 Torr [5]
Density 0.8527 g/cm? at 20 °C [5]

Insoluble in water; Soluble in
Solubility alcohols and other organic [7]

solvents

The low melting point indicates that decyl sulfide can exist as either a solid or a liquid at or
near room temperature, a critical consideration for storage and handling. Its high boiling point
and low vapor pressure are characteristic of a molecule with a significant molecular weight and
van der Waals forces. The lipophilicity, a result of the long alkyl chains, dictates its solubility in
nonpolar organic solvents and its immiscibility with water.

Spectroscopic Characterization: Elucidating the
Structure

Spectroscopic analysis is fundamental to confirming the identity and purity of a chemical
compound. For decyl sulfide, the key techniques are Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of decyl sulfide is expected to be relatively simple due
to the molecule's symmetry. The key signals would be a triplet for the methyl (CHs) protons
at the end of the alkyl chains, a triplet for the methylene (CHz) protons adjacent to the sulfur
atom (a-protons), and a series of overlapping multiplets for the other methylene protons in
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the decyl chains. The a-protons are deshielded by the adjacent sulfur atom and would
appear at a higher chemical shift compared to the other methylene protons.

e 13C NMR: The carbon NMR spectrum would similarly show distinct signals for the carbon
atoms in different chemical environments. The carbon atom attached to the sulfur (a-carbon)
would be shifted downfield. The other carbon signals would appear in the typical aliphatic
region of the spectrum.

Infrared (IR) Spectroscopy

The IR spectrum of decyl sulfide is characterized by the absence of highly polar functional
groups, leading to a relatively simple spectrum dominated by C-H stretching and bending
vibrations. Key expected absorptions include:

o C-H stretching: Strong absorptions in the 2850-2960 cm~* region, characteristic of the
methylene and methyl groups in the alkyl chains.

e C-H bending: Absorptions around 1465 cm~1 for methylene scissoring and around 1375
cm~1 for methyl bending.

e C-S stretching: A weak absorption in the 600-800 cm~1 region, which can sometimes be
difficult to identify.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of decyl sulfide would show a molecular ion
peak (M*) at m/z = 314.6.[3] The fragmentation pattern would be characterized by the cleavage
of the C-S and C-C bonds, leading to a series of fragment ions corresponding to the loss of
alkyl fragments.

Chemical Reactivity and Potential for Derivatization

The reactivity of decyl sulfide is centered on the sulfur atom, which possesses lone pairs of
electrons, making it nucleophilic.[8] This contrasts with its oxygen-containing analog, di-n-decyl
ether, as sulfur is a better nucleophile than oxygen.[8][9]

Nucleophilic Substitution Reactions
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Dialkyl sulfides readily react with alkyl halides in Sn2 reactions to form trialkylsulfonium salts.[8]
[9] This reactivity allows for the introduction of a positive charge and further functionalization.

R-S-R Sn2 reaction
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Caption: Formation of a trialkylsulfonium salt from decyl sulfide.

Oxidation

The sulfur atom in decyl sulfide can be oxidized to form a sulfoxide and further to a sulfone.
Common oxidizing agents for this transformation include hydrogen peroxide and peroxy acids.
The oxidation state of the sulfur significantly alters the polarity and chemical properties of the
molecule.
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Caption: Oxidation pathway of decyl sulfide.

Synthesis and Purification: A Practical Approach

A common method for the synthesis of symmetrical dialkyl sulfides like decyl sulfide is the
reaction of an alkyl halide with sodium sulfide.

Synthetic Protocol

Reaction: 2 R-Br + Na:S - R-S-R + 2 NaBr

Step-by-Step Methodology:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve sodium sulfide in a suitable solvent such as ethanol or a mixture of ethanol
and water.

Addition of Alkyl Halide: Slowly add 1-bromodecane to the stirred solution. An excess of the
alkyl halide can be used to ensure complete reaction of the sodium sulfide.

Reflux: Heat the reaction mixture to reflux for several hours to drive the reaction to
completion. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

Workup: After cooling to room temperature, the reaction mixture is poured into water and
extracted with an organic solvent like diethyl ether or dichloromethane. The organic layers
are combined, washed with brine, and dried over an anhydrous salt such as sodium sulfate.

Purification: The crude product is purified by vacuum distillation or column chromatography
on silica gel to yield pure decyl sulfide.
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Caption: Experimental workflow for the synthesis of decyl sulfide.

Applications in Research and Drug Development

While specific applications of decyl sulfide in drug development are not extensively
documented in publicly available literature, its properties suggest several potential areas of

use:

 Intermediate in Organic Synthesis: As a nucleophile and a precursor to sulfoxides and
sulfones, decyl sulfide can serve as a building block in the synthesis of more complex
molecules with potential biological activity.
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» Drug Delivery: The lipophilic nature of decyl sulfide could be exploited in the design of lipid-
based drug delivery systems, such as liposomes or solid lipid nanopatrticles, to encapsulate
and deliver hydrophobic drugs.

 Membrane Probe: The long alkyl chains of decyl sulfide allow it to intercalate into lipid
bilayers. Modifications to the sulfide, such as the introduction of a fluorescent tag, could
enable its use as a probe to study the properties of cell membranes.

Safety and Handling

While a specific, detailed safety data sheet (SDS) for decyl sulfide is not readily available in
the aggregated search results, general precautions for handling dialkyl sulfides should be
observed. Related long-chain alkyl sulfides are known to cause skin and eye irritation.[10]
Therefore, appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat, should be worn. All handling should be performed in a well-ventilated fume
hood.

Conclusion

Decyl sulfide is a molecule with a straightforward structure that offers a range of interesting
chemical and physical properties. Its lipophilicity, coupled with the reactivity of the central sulfur
atom, makes it a useful compound in organic synthesis and a potential candidate for
applications in materials science and drug delivery research. A thorough understanding of its
properties, as outlined in this guide, is essential for its effective and safe use in a research
setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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